Cas no 3488-00-4 (2-Propenoic acid,3-phenyl-, hexyl ester)
3488-00-4 structure
Product Name:2-Propenoic acid,3-phenyl-, hexyl ester
CAS No:3488-00-4
MF:C15H20O2
MW:232.318104743958
CID:308215
PubChem ID:6437300
Update Time:2025-04-19
2-Propenoic acid,3-phenyl-, hexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-phenyl-, hexyl ester
- AG-F-19745
- Cinnamicacid, hexyl ester (6CI,7CI,8CI)
- CTK4H3195
- hexyl (E)-cinnamate
- Hexyl cinnamate
- n-hexyl cinnamate
- SureCN1170009
- trans-cinnamic acid hexyl ester
- trans-Zimtsaeure-hexylester
- EINECS 222-479-7
- 2-Propenoic acid, 3-phenyl-, hexyl ester
- Q20081199
- UNII-532UJ0Y6RI
- hexyl (E)-3-phenylprop-2-enoate
- SCHEMBL1170007
- 532UJ0Y6RI
- 3488-00-4
- CINNAMIC ACID, HEXYL ESTER
- NS00048934
-
- Inchi: 1S/C15H20O2/c1-2-3-4-8-13-17-15(16)12-11-14-9-6-5-7-10-14/h5-7,9-12H,2-4,8,13H2,1H3/b12-11+
- InChI Key: UYWPFEKMTYDVQM-VAWYXSNFSA-N
- SMILES: O(C(/C=C/C1C=CC=CC=1)=O)CCCCCC
Computed Properties
- Exact Mass: 232.1464
- Monoisotopic Mass: 232.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid,3-phenyl-, hexyl ester Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3488-00-4 (2-Propenoic acid,3-phenyl-, hexyl ester) Related Products
- 7778-83-8(Propyl cinnamate)
- 7779-65-9(Isopentyl cinnamate)
- 103-36-6(Ethyl cinnamate)
- 4610-69-9(cis-Ethyl Cinnamate (contains up to 10% Ethyl dihydrocinnamate))
- 20511-20-0(Ethyl 4-Methylcinnamate)
- 3487-99-8(Pentyl cinnamate)
- 122-67-8(2-Propenoic acid, 3-phenyl-, 2-methylpropyl ester)
- 122-69-0(2-Propenoic acid, 3-phenyl-, 3-phenyl-2-propenyl ester)
- 10032-08-3(Heptyl cinnamate)
- 1866-31-5(Allyl cinnamate)
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